Cas no 1355207-04-3 (1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one)

• Product Name: 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one
• CAS No: 1355207-04-3
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5169412
• Update Time: 2025-10-29

1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one

• Inchi： 1S/C9H10BrNO/c1-3-8(12)7-5-11-9(10)4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： JUHQWPTXODIOND-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(Br)N=C1)(=O)CC

Computed Properties

• Exact Mass: 226.995
• Monoisotopic Mass: 226.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2

Additional information on 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one

1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one: A Comprehensive Overview

1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one, identified by the CAS number 1355207-04-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a bromine atom at position 6, a methyl group at position 4, and a propanone group attached at position 3. This configuration imparts distinctive chemical properties that make it a valuable subject for research.

The synthesis of 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one involves a series of well-established organic reactions, including nucleophilic substitutions and ketone formations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These developments have been pivotal in expanding the compound's applicability across various industries.

In terms of chemical properties, the compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various laboratory techniques, including chromatography and spectroscopy. The presence of the bromine atom introduces unique electronic effects, influencing the compound's reactivity in both acidic and basic environments.

The pharmacological potential of 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one has been explored in recent studies, particularly in the context of its role as a precursor for bioactive molecules. Researchers have demonstrated its ability to modulate enzyme activities, making it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific kinase enzymes, which are often overexpressed in cancer cells.

Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to act as a crosslinking agent has been leveraged to create materials with enhanced mechanical properties and thermal stability. Recent breakthroughs in polymer chemistry have further expanded its utility in this domain.

In conclusion, 1-(6-Bromo-4-methyl-pyridin-3-yl)-propan-1-one stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations within organic chemistry and related fields.